
Application Notes and Protocols: Acetone as a
Solvent for Paints and Varnishes

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Asatone

Cat. No.: B15575833 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of acetone as a solvent

in laboratory settings for applications involving paints and varnishes. The protocols are

designed for scientific personnel, emphasizing safety, precision, and proper documentation.

Introduction
Acetone ((CH₃)₂CO), also known as propanone, is a colorless, volatile, and flammable organic

solvent with a characteristic pungent odor. It is the simplest and smallest ketone and is miscible

with water and a wide range of organic solvents. Its high solvency power, rapid evaporation

rate, and status as a Volatile Organic Compound (VOC)-exempt solvent in the United States

make it a versatile and widely used chemical in industrial, laboratory, and domestic

applications.

In the context of paints and coatings, acetone serves several primary functions: as a solvent for

formulation, a thinning agent, a cleaning and degreasing agent, and a stripping agent for

removing cured paints and varnishes. Its ability to dissolve a wide array of polymers and resins,

including acrylics, epoxies, lacquers, and varnishes, makes it a valuable tool in research and

development settings where precise application and removal of coatings are required.
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Quantitative data for acetone is summarized below to provide a basis for its application and

safe handling.

Table 1: Physical and Chemical Properties of Acetone
Property Value Source(s)

Chemical Formula C₃H₆O

Molecular Weight 58.08 g/mol

Appearance Clear, colorless liquid

Odor Pungent, sweetish

Boiling Point 56°C (133°F)

Melting/Freezing Point -94.7°C (-138.5°F)

Density 0.791 g/mL at 25°C

Vapor Pressure 184 mm Hg at 20°C

Surface Tension 23.32 dyn/cm at 20°C

Viscosity 0.32 mPa·s at 20°C

Refractive Index 1.359 at 20°C

Water Solubility Miscible

Relative Evaporation Rate 5.6 (n-butyl acetate = 1)

Table 2: Solubility of Common Coating Resins in
Acetone
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Resin Type Solubility Application Notes Source(s)

Acrylics High

Effective solvent for

dissolving acrylic

resins.

Epoxies High

Used for thinning

epoxy resins and

cleaning uncured

material.

Cellulose Acetate High

A common solvent

used in cellulosic

coatings.

Lacquers High

Effectively dissolves

lacquer, making it

useful for thinning and

removal.

Varnishes (Oil-based) Moderate to High

Effective at stripping

many oil-based

varnishes and

enamels.

Polyurethane High

Capable of dissolving

polyurethane finishes

completely.

Polystyrene High

Readily dissolves

polystyrene, can

cause damage to this

plastic.

Latex (Dried) Moderate

Can soften and

remove dried latex

paint, despite not

being a thinner for wet

latex.
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Table 3: Health and Safety Data for Acetone
Parameter Value / Information Source(s)

Flash Point -20°C (-4°F) Closed Cup

Explosive Limits in Air 2.5% to 12.8% by volume

Autoignition Temperature 540°C

DOT Hazard Class 3 (Flammable Liquid)

UN Number UN1090

TWA (ACGIH) 750 ppm

Primary Hazards

Highly flammable liquid and

vapor. Causes serious eye

irritation. May cause

drowsiness or dizziness.

Incompatible Materials
Oxidizing agents, reducing

agents, acids, alkalis.

Experimental Protocols
The following protocols provide detailed methodologies for common laboratory applications of

acetone with paints and varnishes.

Protocol 1: Viscosity Reduction of Coatings for
Application
Objective: To reduce the viscosity of a paint or varnish to a target consistency for controlled

application (e.g., spray coating, spin coating).

Materials:

Acetone (ACS Grade, ≥99.5%)

Coating (e.g., epoxy, lacquer, acrylic-based paint)
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Viscometer (e.g., Brookfield or cone and plate)

Graduated cylinders or volumetric flasks

Magnetic stirrer and stir bar

Beakers

Personal Protective Equipment (PPE): Chemical-resistant gloves (butyl rubber), splash-proof

safety goggles, flame-resistant lab coat.

Procedure:

Baseline Measurement: Measure the initial viscosity of the undiluted coating according to the

viscometer's standard operating procedure. Record the temperature.

Solvent Addition: In a beaker, place a known volume or weight of the coating.

Begin gentle stirring. Slowly add a predetermined volume of acetone (e.g., 5% of the coating

volume).

Allow the mixture to homogenize for at least 5 minutes. Ensure the container is covered to

minimize solvent evaporation.

Viscosity Measurement: Measure the viscosity of the thinned coating. Record the value and

the exact percentage of acetone added.

To cite this document: BenchChem. [Application Notes and Protocols: Acetone as a Solvent
for Paints and Varnishes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15575833#how-to-use-acetone-as-a-solvent-for-
paints-and-varnishes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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